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Compound of Interest

Compound Name: N1-Butylbenzene-1,2-diamine

CAS No.: 51592-02-0

Cat. No.: B1279203

Get Quote

This technical guide provides a comprehensive overview of the expected spectroscopic data

for N1-Butylbenzene-1,2-diamine (CAS No. 51592-02-0).[1][2][3][4][5] While a complete,

publicly available dataset for this specific molecule is not readily accessible, this document,

grounded in established principles of analytical chemistry and data from analogous

compounds, offers a robust predictive analysis. This guide is intended for researchers,

scientists, and professionals in drug development who require a detailed understanding of the

spectroscopic characteristics of N-alkylated aromatic diamines.

Molecular Structure and Spectroscopic Overview
N1-Butylbenzene-1,2-diamine is an aromatic amine with a butyl group attached to one of the

nitrogen atoms of an ortho-phenylenediamine core. This structure gives rise to a unique

spectroscopic fingerprint, which can be elucidated through Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Understanding

these spectral characteristics is paramount for confirming the identity, purity, and structure of

the molecule in various experimental settings.

Caption: Molecular structure of N1-Butylbenzene-1,2-diamine.
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Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For N1-Butylbenzene-1,2-diamine, both ¹H and ¹³C NMR will provide

critical information.

Predicted ¹H NMR Spectral Data
The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the

protons of the butyl chain, and the amine protons. The chemical shifts are influenced by the

electronic environment of the protons.
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Proton

Assignment

Predicted

Chemical Shift

(δ, ppm)

Multiplicity Integration Notes

Aromatic (C₆H₄) 6.5 - 7.2 Multiplet 4H

The ortho, meta,

and para protons

on the benzene

ring will exhibit

complex splitting

patterns due to

coupling with

each other.

N1-H 3.5 - 4.5 Broad Singlet 1H

The chemical

shift of the

secondary amine

proton is

concentration

and solvent

dependent and

will likely appear

as a broad signal

due to hydrogen

bonding and

exchange.

N2-H₂ 3.0 - 4.0 Broad Singlet 2H

The primary

amine protons

are also subject

to broadening

and their

chemical shift is

dependent on

experimental

conditions.

α-CH₂ (Butyl) 2.8 - 3.2 Triplet 2H This methylene

group is adjacent

to the nitrogen,
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resulting in a

downfield shift. It

will be split by

the adjacent

methylene group.

β-CH₂ (Butyl) 1.4 - 1.7 Sextet 2H

Split by the

adjacent α and γ

methylene

groups.

γ-CH₂ (Butyl) 1.3 - 1.5 Sextet 2H

Split by the

adjacent β

methylene and

terminal methyl

groups.

δ-CH₃ (Butyl) 0.9 - 1.0 Triplet 3H

The terminal

methyl group of

the butyl chain.

Predicted data is based on typical chemical shift ranges for similar functional groups.[6]

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule.
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Carbon Assignment
Predicted Chemical Shift (δ,

ppm)
Notes

Aromatic C-N1 140 - 150

The carbon atom directly

attached to the N-butylamino

group will be the most

downfield of the aromatic

carbons.

Aromatic C-N2 135 - 145

The carbon atom directly

attached to the primary amino

group.

Aromatic C-H 110 - 130

The four protonated aromatic

carbons will appear in this

region.

α-CH₂ (Butyl) 40 - 50
The carbon is deshielded by

the adjacent nitrogen atom.

β-CH₂ (Butyl) 30 - 35

γ-CH₂ (Butyl) 19 - 25

δ-CH₃ (Butyl) 13 - 15 The terminal methyl carbon.

Predicted data is based on typical chemical shift ranges for N-alkylated anilines and butyl

chains.

Experimental Protocol for NMR Spectroscopy
A self-validating NMR protocol ensures reproducibility and accuracy of the obtained data.

Instrumentation:

A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:[7][8][9]
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Solvent Selection: Choose a deuterated solvent that completely dissolves the sample.

Chloroform-d (CDCl₃) is a common choice for nonpolar organic compounds. For compounds

with exchangeable protons like amines, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used to

observe N-H coupling.

Concentration: Prepare a solution with a concentration of 10-50 mM for ¹H NMR and 50-200

mM for ¹³C NMR.[7]

Sample Filtration: If any particulate matter is present, filter the solution through a small plug

of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

Internal Standard: For precise chemical shift referencing, a small amount of

Tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).

Data Acquisition:[10][11]

Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and

shim the magnetic field to achieve optimal homogeneity and resolution.

¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Typical parameters: 32-64 scans, spectral width of 12-16 ppm, relaxation delay of 1-2

seconds.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Typical parameters: 512-2048 scans, spectral width of 200-240 ppm, relaxation delay of 2-

5 seconds.

2D NMR (Optional but Recommended):

COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks, confirming the

connectivity of the butyl chain protons and their relationship with the aromatic protons.
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HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and

¹³C atoms, aiding in the definitive assignment of both spectra.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C

correlations (2-3 bonds), which can be crucial for assigning quaternary carbons and

confirming the position of the butyl group on the nitrogen.

Sample Preparation Data Acquisition Data Processing & Analysis
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& Integration
Peak Picking

& Structure Elucidation

Click to download full resolution via product page

Caption: A generalized workflow for NMR analysis.

Part 2: Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Predicted IR Spectral Data
The IR spectrum of N1-Butylbenzene-1,2-diamine will show characteristic absorption bands

for the N-H, C-H, C-N, and aromatic C=C bonds.
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Vibrational Mode
Predicted

Wavenumber (cm⁻¹)
Intensity Notes

N-H Stretch (Primary

Amine)
3400 - 3300 Medium

Two bands are

expected for the

symmetric and

asymmetric stretching

of the -NH₂ group.[12]

[13][14]

N-H Stretch

(Secondary Amine)
3350 - 3310 Medium

A single band is

expected for the N-H

stretch of the -NH-

butyl group.[12][13]

[14]

Aromatic C-H Stretch 3100 - 3000 Medium to Weak

Characteristic of C-H

bonds on a benzene

ring.[15][16][17]

Aliphatic C-H Stretch 2960 - 2850 Strong
Due to the C-H bonds

of the butyl group.

N-H Bend (Primary

Amine)
1650 - 1580 Medium

Scissoring vibration of

the -NH₂ group.[12]

[13]

Aromatic C=C Stretch 1600 - 1450 Medium to Strong

A series of bands

characteristic of the

benzene ring.[15][16]

Aromatic C-N Stretch 1335 - 1250 Strong

Stronger and at a

higher frequency than

in aliphatic amines

due to resonance.[12]

[13][14]

Aliphatic C-N Stretch 1250 - 1020 Medium to Weak

From the butyl group

attached to the

nitrogen.[12]
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C-H Out-of-Plane

Bending
900 - 675 Strong

The pattern of these

bands can provide

information about the

substitution pattern of

the aromatic ring.[15]

Predicted data is based on established IR correlation tables for aromatic amines.[18][19][20]

Experimental Protocol for IR Spectroscopy
Instrumentation:

A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation:[21]

Neat Liquid: If the sample is a liquid, a thin film can be prepared by placing a drop of the

sample between two salt plates (e.g., NaCl or KBr).

Solution: The sample can be dissolved in a suitable solvent (e.g., CCl₄) and placed in a

solution cell. The solvent must be chosen carefully to avoid interfering absorptions.[18][19]

KBr Pellet (for solids): If the sample is a solid, a few milligrams can be finely ground with

anhydrous KBr and pressed into a thin, transparent pellet.

Attenuated Total Reflectance (ATR): A small amount of the sample is placed directly on the

ATR crystal. This is a common and convenient method for both liquids and solids.

Data Acquisition:

Background Scan: A background spectrum of the empty sample holder (or pure solvent) is

recorded.

Sample Scan: The sample is placed in the spectrometer, and the spectrum is recorded. The

instrument software automatically subtracts the background spectrum.
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Data Processing: The resulting spectrum is typically displayed as transmittance or

absorbance versus wavenumber (cm⁻¹).

Part 3: Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used for structural elucidation and confirmation.

Predicted Mass Spectrum Data
Molecular Ion (M⁺):

The molecular weight of N1-Butylbenzene-1,2-diamine is 164.25 g/mol . The electron

ionization (EI) mass spectrum is expected to show a molecular ion peak at m/z = 164.

Key Fragmentation Patterns:

Alpha-Cleavage: Cleavage of the C-C bond alpha to the nitrogen atom is a common

fragmentation pathway for amines.[22][23][24]

Loss of a propyl radical (•C₃H₇) from the butyl group would result in a fragment at m/z =

121.

Benzylic Cleavage: Cleavage of the butyl group at the C-N bond can also occur.

Loss of a butyl radical (•C₄H₉) would lead to a fragment at m/z = 107.

Loss of NH₃: Fragmentation involving the primary amine is possible.

Aromatic Ring Fragments: Characteristic fragments from the benzene ring, such as m/z = 77

(phenyl cation) and m/z = 91 (tropylium ion, if rearrangement occurs), may also be observed.

[22]
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m/z Predicted Fragment Notes

164 [C₁₀H₁₆N₂]⁺ Molecular Ion (M⁺)

121 [M - C₃H₇]⁺
Loss of a propyl radical via

alpha-cleavage.

107 [M - C₄H₉]⁺ Loss of a butyl radical.

91 [C₇H₇]⁺ Tropylium ion (rearrangement).

77 [C₆H₅]⁺ Phenyl cation.

Experimental Protocol for GC-MS Analysis
Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for the analysis of

volatile and semi-volatile compounds like N1-Butylbenzene-1,2-diamine.[25][26][27]

Instrumentation:

A gas chromatograph coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight

analyzer).

Sample Preparation:

Dilution: Dissolve a small amount of the sample in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

GC Conditions:[28]

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injector Temperature: 250-280 °C.

Oven Temperature Program: Start at a low temperature (e.g., 50-70 °C), hold for 1-2

minutes, then ramp up to a high temperature (e.g., 250-300 °C) at a rate of 10-20 °C/min.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

MS Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: 200-230 °C.

Transfer Line Temperature: 250-280 °C.

Sample Injection

Gas Chromatography
(Separation)

Electron Ionization
(70 eV)

Mass Analyzer
(e.g., Quadrupole)

Detector

Data System
(Mass Spectrum)

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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